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Compound of Interest

Compound Name: T-3764518

Cat. No.: B8103271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the dosing and formulation of T-
3764518, a potent and orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1

(SCD1), for in vivo preclinical research. The protocols outlined below are based on established

methodologies from studies demonstrating the anti-tumor efficacy of T-3764518 in various

cancer xenograft models.

Dosing and Formulation
T-3764518 has been shown to be effective when administered orally in mouse xenograft

models. The following tables summarize the recommended dosing and formulation parameters.

Table 1: T-3764518 Dosing for In Vivo Xenograft Studies

Parameter Recommended Value Reference

Route of Administration Oral gavage [1][2]

Dosage Range 0.3 - 1 mg/kg [2]

Dosing Frequency Twice daily (BID) [2]

Formulation Vehicle
0.5% (w/v) Methylcellulose in

water
[1]
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Table 2: Formulation Preparation

Component Quantity (for 10 mL)

T-3764518 As required for final concentration

Methylcellulose 50 mg

Sterile Water for Injection q.s. to 10 mL

Protocol for Formulation Preparation:

Weigh the required amount of T-3764518.

Weigh 50 mg of methylcellulose.

In a sterile container, gradually add the methylcellulose to 5 mL of sterile water while stirring

to avoid clumping.

Continue stirring until the methylcellulose is fully hydrated and a clear, viscous solution is

formed.

Add the weighed T-3764518 to the methylcellulose solution.

Vortex or sonicate the suspension until a homogenous mixture is achieved.

Add sterile water to bring the final volume to 10 mL and mix thoroughly.

Store the formulation at 2-8°C and use within a week of preparation. Shake well before each

administration.

Experimental Protocols for In Vivo Efficacy Studies
The following are detailed protocols for evaluating the anti-tumor activity of T-3764518 in

common human cancer xenograft models in mice.

Human Colorectal Carcinoma HCT-116 Xenograft Model
Materials:
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HCT-116 human colorectal carcinoma cells

Immunocompromised mice (e.g., BALB/c nude mice, 5-6 weeks old)

Matrigel® Basement Membrane Matrix

T-3764518 formulation

Vehicle control (0.5% methylcellulose in water)

Calipers for tumor measurement

Protocol:

Cell Culture: Culture HCT-116 cells in an appropriate medium (e.g., McCoy's 5A with 10%

FBS) at 37°C in a humidified atmosphere with 5% CO₂.

Cell Preparation for Implantation: Harvest cells during the exponential growth phase.

Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® at a concentration

of 5 x 10⁷ cells/mL.

Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶

cells) into the right flank of each mouse.

Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the

tumors with calipers every 2-3 days. Calculate tumor volume using the formula: V = (length ×

width²) / 2.

Treatment Initiation: When the mean tumor volume reaches approximately 100-200 mm³,

randomize the mice into treatment and control groups.

Drug Administration: Administer T-3764518 (e.g., 0.3 mg/kg or 1 mg/kg) or vehicle control

orally twice daily.

Efficacy Evaluation: Continue treatment for the specified duration (e.g., 14-21 days). Monitor

tumor volume and body weight regularly.
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Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis (e.g., weight measurement, pharmacodynamic marker analysis).

Human Mesothelioma MSTO-211H Xenograft Model
Materials:

MSTO-211H human mesothelioma cells

Immunocompromised mice (e.g., BALB/c nude mice, 5-6 weeks old)

T-3764518 formulation

Vehicle control (0.5% methylcellulose in water)

Calipers for tumor measurement

Protocol:

Cell Culture: Culture MSTO-211H cells in RPMI-1640 medium supplemented with 10% FBS

at 37°C in a humidified atmosphere with 5% CO₂.

Tumor Implantation: Subcutaneously inject 5 x 10⁶ MSTO-211H cells in 100 µL of serum-free

medium into the right flank of each mouse.

Tumor Growth and Treatment: Follow steps 4-8 as described in the HCT-116 xenograft

protocol. A dosage of 1 mg/kg of T-3764518 administered orally twice daily has been shown

to be effective in this model.

Human Renal Cell Carcinoma 786-O Xenograft Model
Materials:

786-O human renal cell carcinoma cells

Immunocompromised mice (e.g., BALB/c nude mice, 5-6 weeks old)

T-3764518 formulation
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Vehicle control (0.5% methylcellulose in water)

Calipers for tumor measurement

Protocol:

Cell Culture: Culture 786-O cells in RPMI-1640 medium supplemented with 10% FBS at

37°C in a humidified atmosphere with 5% CO₂.

Tumor Implantation: Subcutaneously inject 5 x 10⁶ 786-O cells in 100 µL of serum-free

medium into the right flank of each mouse.

Tumor Growth and Treatment: Follow steps 4-8 as described in the HCT-116 xenograft

protocol. A dosage of 1 mg/kg of T-3764518 administered orally twice daily has

demonstrated significant tumor growth suppression in this model.

Signaling Pathway and Experimental Workflow
Mechanism of Action of T-3764518

T-3764518 inhibits SCD1, a key enzyme in the conversion of saturated fatty acids (SFAs) to

monounsaturated fatty acids (MUFAs). This inhibition leads to an accumulation of SFAs and a

depletion of MUFAs within the cancer cells, inducing endoplasmic reticulum (ER) stress and

ultimately leading to apoptosis.
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Caption: Mechanism of action of T-3764518.

Experimental Workflow for In Vivo Efficacy Studies

The following diagram illustrates the general workflow for conducting in vivo efficacy studies of

T-3764518 in xenograft models.
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Caption: General workflow for in vivo xenograft studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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